Cas no 524733-45-7 (2-(3-Isopropoxyphenyl)quinoline-4-carbohydrazide)

• Product Name: 2-(3-Isopropoxyphenyl)quinoline-4-carbohydrazide
• CAS No: 524733-45-7
• MF: C₁₉H₁₉N₃O₂
• MW: 321.373064279556
• MDL: MFCD02608591
• CID: 4714985
• Update Time: 2025-08-03

2-(3-Isopropoxyphenyl)quinoline-4-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-(3-isopropoxyphenyl)quinoline-4-carbohydrazide
• 2-[3-(propan-2-yloxy)phenyl]quinoline-4-carbohydrazide
• 2-(3-propan-2-yloxyphenyl)quinoline-4-carbohydrazide
• STK426090
• BBL016645
• R5912
• ST50944989
• 2-[3-(methylethoxy)phenyl]quinoline-4-carbohydrazide
• 2-(3-Isopropoxyphenyl)quinoline-4-carbohydrazide

• MDL： MFCD02608591
• Inchi： 1S/C19H19N3O2/c1-12(2)24-14-7-5-6-13(10-14)18-11-16(19(23)22-20)15-8-3-4-9-17(15)21-18/h3-12H,20H2,1-2H3,(H,22,23)
• InChI Key： INOWYEXYBRZBON-UHFFFAOYSA-N
• SMILES： O(C1=CC=CC(=C1)C1C=C(C(NN)=O)C2C=CC=CC=2N=1)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 429
• Topological Polar Surface Area: 77.2

Additional information on 2-(3-Isopropoxyphenyl)quinoline-4-carbohydrazide

2-(3-Isopropoxyphenyl)quinoline-4-carbohydrazide (CAS No. 524733-45-7)

2-(3-Isopropoxyphenyl)quinoline-4-carbohydrazide, also known by its CAS registry number 524733-45-7, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of quinoline derivatives, which are widely studied for their potential applications in drug discovery and materials science. The molecule's structure features a quinoline ring system substituted with an isopropoxyphenyl group at the 3-position and a carbohydrazide group at the 4-position, making it a unique compound with intriguing chemical properties.

The synthesis of 2-(3-isopropoxyphenyl)quinoline-4-carbohydrazide involves a series of well-defined organic reactions, including nucleophilic substitution, condensation, and cyclization processes. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. Recent studies have highlighted the importance of using microwave-assisted synthesis techniques to accelerate reaction times while maintaining high product quality. These advancements have made the compound more accessible for further research and development.

In terms of physical properties, 2-(3-isopropoxyphenyl)quinoline-4-carbohydrazide exhibits a melting point of approximately 180°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethanol has been extensively studied, making it suitable for various analytical techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. The compound's stability under different environmental conditions has also been evaluated, revealing its resistance to photodegradation and oxidation, which are critical factors for its potential use in pharmaceutical formulations.

The pharmacological properties of 2-(3-isopropoxyphenyl)quinoline-4-carbohydrazide have been a focal point of recent research efforts. Studies conducted in vitro have demonstrated its potent anti-inflammatory and antioxidant activities, suggesting its potential as a therapeutic agent for chronic inflammatory diseases. Additionally, this compound has shown promising results in inhibiting key enzymes associated with neurodegenerative disorders such as Alzheimer's disease. These findings underscore the importance of further preclinical studies to evaluate its efficacy and safety profile.

In the realm of materials science, 2-(3-isopropoxyphenyl)quinoline-4-carbohydrazide has been investigated for its role in the development of advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its ability to act as a ligand in these systems has opened new avenues for applications in gas storage, catalysis, and sensing technologies. Recent breakthroughs in this area have been published in reputable journals like Nature Materials and Chemical Science, highlighting its versatility across multiple disciplines.

The environmental impact of 2-(3-isopropoxyphenyl)quinoline-4-carbohydrazide has also been a topic of interest among researchers. Studies on its biodegradability and ecotoxicity have revealed that it poses minimal risk to aquatic ecosystems when used responsibly. These findings are crucial for ensuring sustainable practices during its production and application.

In conclusion, 2-(3-isopropoxyphenyl)quinoline-4-carbohydrazide (CAS No. 524733-45-7) is a multifaceted compound with significant potential across various scientific domains. Its unique chemical structure, coupled with its diverse biological and materials science applications, positions it as a valuable asset in modern research and development efforts. As ongoing studies continue to uncover new insights into its properties and functionalities, this compound is poised to play an increasingly important role in advancing both therapeutic interventions and innovative material solutions.